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Compound of Interest

Compound Name:
8-Bromo-2,6-dimethyl-4-

hydroxyquinoline

CAS No.: 1153001-12-7

Cat. No.: B15257125

Get Quote

Executive Summary & Chemical Context
8-Bromo-2,6-dimethyl-4-hydroxyquinoline is a halogenated nitrogen heterocycle often

utilized as a pharmaceutical intermediate. Unlike general organic waste, this compound

presents a dual-hazard profile: halogenated toxicity (requiring specific incineration protocols to

prevent acid gas release) and aquatic toxicity (inherent to the quinoline scaffold).

Improper disposal into general trash or non-halogenated solvent streams puts the laboratory at

risk of regulatory non-compliance (RCRA/REACH) and environmental contamination. This

guide defines the operational workflow for the safe containment, segregation, and disposal of

this specific compound.
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Property Specification Operational Implication

Physical State Solid (Powder/Crystal)
Inhalation hazard (dust);

requires double-bagging.

Functional Groups Aryl Bromide, Hydroxyl
DO NOT mix with strong

oxidizers.

Waste Class Halogenated Organic
Must be incinerated with flue

gas scrubbing (HBr capture).

Aquatic Tox High (Predicted)
Zero-discharge policy for

drains/sinks.

Hazard Identification & Mechanistic Insight
Why specific procedures are required:

The Halogen Factor (Bromine): Upon standard combustion, the bromine atom dissociates to

form Hydrogen Bromide (HBr) gas. If disposed of in standard medical or general waste

incinerators lacking scrubbers, this releases corrosive acid gas into the atmosphere. Action:

Must be routed to "Halogenated Waste" streams.

The Quinoline Scaffold: Nitrogen heterocycles are notoriously toxic to aquatic life (Acute

Aquatic Toxicity Category 1). Even trace amounts in sink drains can trigger municipal

wastewater violations. Action: All glassware washings must be collected, not sewered.

Tautomerism: The 4-hydroxyquinoline moiety exists in equilibrium with its quinolone

tautomer. This implies the compound may have varying solubility in pH-adjusted aqueous

layers, complicating liquid waste separation.

Waste Segregation Strategy
Effective disposal begins at the bench. You must segregate this waste into two distinct streams

based on physical state.

The "Self-Validating" Segregation Logic
Before disposing, ask: "Does this waste stream contain >1% Halogens?"
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If YES: It goes into the Red/Halogenated Can.

If NO: It still cannot go down the drain due to aquatic toxicity.

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the mandatory decision logic for researchers handling this

compound.
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Figure 1: Decision tree for segregating 8-Bromo-2,6-dimethyl-4-hydroxyquinoline waste

streams to ensure regulatory compliance.

Step-by-Step Disposal Protocol
Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)
Applicability: Expired stocks, filter cakes, contaminated gloves, and weighing boats.

PPE Verification: Wear nitrile gloves (double-gloving recommended), safety goggles, and a

lab coat. If handling >10g of fine powder, use a localized exhaust or N95 respirator to

prevent dust inhalation.

Primary Containment:

Place the solid waste into a clear, sealable polyethylene bag (Zip-lock style).

Scientific Logic:[1] This prevents dust generation when the main waste drum is opened

later.

Secondary Containment:

Place the sealed primary bag into the laboratory's Solid Hazardous Waste Drum (typically

a wide-mouth HDPE drum).

Labeling:

Affix a hazardous waste tag.[2][3]

Constituents: Write "8-Bromo-2,6-dimethyl-4-hydroxyquinoline" (Do not use

abbreviations).

Hazards: Check "Toxic" and "Irritant".

Note: Add "Halogenated" to the remarks section to aid the disposal vendor.

Protocol B: Liquid Waste (Mother Liquors & Rinsates)
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Applicability: Reaction solvents, extraction layers, and initial glassware rinses.

Solvent Compatibility Check: Ensure the waste container does NOT contain strong oxidizers

(e.g., Nitric Acid, Hydrogen Peroxide). Brominated compounds can react violently or evolve

bromine gas in the presence of strong oxidizers.

Transfer:

Pour liquid waste into the Halogenated Organic Solvent carboy (Red Can).

Why: Even if the solvent is non-halogenated (e.g., Ethyl Acetate), the dissolved solute (the

bromo-quinoline) renders the entire mixture "Halogenated" for incineration purposes.

Rinsing:

Rinse the empty flask with a minimal amount of acetone or ethanol.

Add this rinse to the Halogenated carboy.

Self-Validating Step: Visually inspect the flask. If no solid residue remains, the flask can be

washed normally. If residue persists, repeat the solvent rinse.

Log Entry: Record the volume added to the waste log immediately.

Emergency Procedures (Spill Management)
Scenario: A 5g bottle of solid 8-Bromo-2,6-dimethyl-4-hydroxyquinoline drops and shatters.

Isolate: Evacuate the immediate area (3-meter radius) to allow airborne dust to settle

(approx. 2 minutes).

Protect: Don PPE (Gloves, Goggles, Lab Coat). Respiratory protection is critical for powder

spills.

Contain (Dry Method):

DO NOT wet the powder immediately (this spreads the contamination).
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Cover the spill with a damp paper towel (to suppress dust) or use a dedicated chemically

resistant broom/dustpan.

Scoop material into a wide-mouth jar or double-bag.

Decontaminate:

Wipe the surface with a soap/water solution.[3][4][5]

Collect all wipes into the Solid Hazardous Waste stream.

Validation: Use a UV lamp (if available) to check for fluorescence (many quinolines

fluoresce) to ensure total cleanup.

Regulatory References & Compliance
This protocol is grounded in the following regulatory frameworks and best practices:

US EPA (RCRA): 40 CFR 261.31 (F-List) and 261.24 (Toxicity Characteristics). While this

specific CAS may not be P/U listed, it defaults to Halogenated Organic Waste due to the

bromine substituent [1].

National Research Council (NRC):Prudent Practices in the Laboratory. Guidelines for

handling halogenated solvents and preventing aquatic toxicity [2].[2]

Safety Data Sheet (SDS) Standards: Hazard communication for Skin Irrit. 2 (H315) and

Aquatic Acute 1 (H400) relevant to quinoline derivatives [3].

References
US Environmental Protection Agency. (2023). Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. EPA.gov. [Link]

National Research Council. (2011). Prudent Practices in the Laboratory: Handling and
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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